![molecular formula C7H13Cl2N3S B6173973 2-{4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-5-yl}ethan-1-amine dihydrochloride CAS No. 2624140-74-3](/img/no-structure.png)
2-{4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-5-yl}ethan-1-amine dihydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-5-yl}ethan-1-amine dihydrochloride' involves the reaction of 2-bromoethylamine hydrobromide with 2-mercapto-3-(4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-5-yl)propionic acid, followed by the conversion of the resulting intermediate to the dihydrochloride salt form.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "2-mercapto-3-(4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-5-yl)propionic acid" ], "Reaction": [ "Step 1: Dissolve 2-mercapto-3-(4H,5H,6H-pyrrolo[3,4-d][1,3]thiazol-5-yl)propionic acid (1.0 g, 3.6 mmol) in 10 mL of dry DMF under nitrogen atmosphere.", "Step 2: Add 2-bromoethylamine hydrobromide (0.5 g, 2.4 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Pour the reaction mixture into 50 mL of ice-cold water and adjust the pH to 7 with 1 M NaOH solution.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous Na2SO4.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the intermediate product as a yellow solid.", "Step 6: Dissolve the intermediate product in 10 mL of 1 M HCl and add 10 mL of diethyl ether.", "Step 7: Allow the mixture to stand at room temperature for 24 hours to obtain the dihydrochloride salt form of the final product as a white solid.", "Step 8: Recrystallize the final product from a mixture of ethanol and diethyl ether to obtain pure product." ] } | |
CAS RN |
2624140-74-3 |
Molecular Formula |
C7H13Cl2N3S |
Molecular Weight |
242.2 |
Purity |
95 |
Origin of Product |
United States |
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